Cas no 1365272-64-5 (4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine)

• Product Name: 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine
• CAS No: 1365272-64-5
• MF: C₁₁H₁₄BrFN₂
• MW: 273.144665241241
• MDL: MFCD21609497
• CID: 2771814
• PubChem ID: 66111274
• Update Time: 2025-10-31

4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine
• 1,2-Benzenediamine, 4-bromo-N1-cyclopentyl-5-fluoro-
• DTXSID90734968
• BS-20786
• MFCD21609497
• 4-Bromo-N~1~-cyclopentyl-5-fluorobenzene-1,2-diamine
• AKOS015454147
• 4-BROMO-N1-CYCLOPENTYL-5-FLUOROBENZENE-1,2-DIAMINE
• 1365272-64-5

• MDL： MFCD21609497
• Inchi： 1S/C11H14BrFN2/c12-8-5-10(14)11(6-9(8)13)15-7-3-1-2-4-7/h5-7,15H,1-4,14H2
• InChI Key： YTSAEWCCFSDLQP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)N)NC1CCCC1)F

Computed Properties

• Exact Mass: 272.03200
• Monoisotopic Mass: 272.03244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 373.7±42.0 °C at 760 mmHg
• Flash Point: 179.8±27.9 °C
• PSA: 38.05000
• LogP: 4.17910
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine

4-Bromo-1-N-Cyclopentyl-5-Fluorobenzene-1,2-Diamine: A Comprehensive Overview

4-Bromo-1-N-Cyclopentyl-5-Fluorobenzene-1,2-diamine (CAS No. 1365272-64-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine.

The molecular formula of 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine is C₁₃H₁₆BrFN₂, and its molecular weight is 303.28 g/mol. The compound features a bromine atom at the 4-position, a cyclopentyl group attached to the nitrogen atom at the 1-position, and a fluorine atom at the 5-position of the benzene ring. These functional groups contribute to the compound's unique chemical properties and reactivity.

In terms of synthesis, 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine can be prepared through a multi-step process involving several key reactions. One common approach involves the bromination of a substituted benzene ring followed by the introduction of the cyclopentylamine group and subsequent functionalization to form the diamine structure. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, reducing both cost and environmental impact.

The biological activity of 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine has been a focus of numerous studies. Research has shown that this compound exhibits potent activity against certain types of cancer cells, making it a promising candidate for anticancer drug development. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine demonstrated significant cytotoxic effects on human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) at low micromolar concentrations.

Beyond its anticancer properties, 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine has also shown potential in other therapeutic areas. For example, preliminary studies have indicated that this compound may have neuroprotective effects, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but they are believed to involve modulation of specific signaling pathways and receptors.

In addition to its therapeutic applications, 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine has been explored as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to be used in various chemical transformations, making it a valuable intermediate in organic synthesis. Researchers have utilized this compound to develop novel materials with unique properties, such as conductive polymers and luminescent materials.

The safety profile of 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine is an important consideration for both research and industrial applications. While no major safety concerns have been reported for this compound under normal handling conditions, it is essential to follow standard laboratory safety protocols when working with it. This includes using appropriate personal protective equipment (PPE) and ensuring proper ventilation in the laboratory environment.

In conclusion, 4-bromo-1-N-cyclopentyl-5-fluorobenzene-1,2-diamine (CAS No. 1365272-64-5) is a multifaceted compound with promising applications in drug discovery, materials science, and other areas of chemical research. Its unique chemical structure and biological activity make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge.